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Compound of Interest

Compound Name: (2-Bromo-1-fluoroethyl)benzene

CAS No.: 1786-36-3

Cat. No.: B186356

Get Quote

(2-Bromo-1-fluoroethyl)benzene is a substituted aromatic compound featuring a phenylethyl

backbone with two distinct halogen substituents on the ethyl chain. The presence of both a

fluorine and a bromine atom imparts unique reactivity, making it a valuable building block for

introducing the 1-fluoro-2-phenylethyl moiety into more complex molecular architectures.

Chemical Identity
The fundamental identifiers for (2-Bromo-1-fluoroethyl)benzene are summarized below for

unambiguous reference.
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Identifier Value Source

CAS Number 1786-36-3 [1][2]

Molecular Formula C₈H₈BrF [1]

Molecular Weight 203.05 g/mol [1]

IUPAC Name
(2-Bromo-1-

fluoroethyl)benzene
Inferred

SMILES C1=CC=C(C=C1)C(CBr)F [1]

InChI Key
UIXWOQZATLBVFH-

UHFFFAOYSA-N
[2]

Physical and Chemical Properties
Quantitative data for this specific compound is limited. The properties listed are based on

supplier information and analogies to similar structures.

Property Value Source & Rationale

Appearance
Clear, colorless to pale yellow

liquid

Based on analogous

compounds like (2-

Bromoethyl)benzene.[3]

Purity ≥95.0% - ≥97% [1][2]

Boiling Point Data not available
Expected to be similar to

related phenyl-dihaloethanes.

Melting Point Data not available
Not applicable (liquid at room

temperature).

Solubility
Miscible with organic solvents

(e.g., THF, methanol)

Based on the properties of

similar halogenated aromatics.

[4]

Proposed Synthesis Methodology
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While specific literature on the synthesis of (2-Bromo-1-fluoroethyl)benzene is not readily

available, a logical and efficient pathway can be devised starting from styrene, a common and

inexpensive starting material. The proposed methodology involves a two-step sequence of

halofluorination followed by radical bromination, or vice-versa. The choice of sequence is

critical to control regioselectivity. A plausible route is outlined below.

Retrosynthetic Analysis & Strategy
The target molecule can be disconnected at the C-Br and C-F bonds. A logical forward

synthesis involves the addition of these halogens across the double bond of styrene. Direct

addition of "BrF" is challenging. A more practical approach is the electrophilic addition of a

fluorine source and a bromide source, or a bromonium ion intermediate followed by fluoride

capture.

Proposed Experimental Protocol: Two-Step Synthesis
from Styrene
Step 1: Synthesis of 1-Fluoro-2-phenylethanol from Styrene

This step involves an oxyfluorination reaction. The regioselectivity is governed by the formation

of the more stable benzylic carbocation intermediate, which is then attacked by the fluoride

nucleophile.

In a fume hood, charge a three-necked flask equipped with a magnetic stirrer, thermometer,

and dropping funnel with a solution of styrene (1.0 eq) in a suitable solvent like

dichloromethane (DCM).

Cool the reaction mixture to 0°C using an ice bath.

Slowly add N-Bromosuccinimide (NBS) (1.1 eq) to the solution to form a bromonium ion

intermediate.

Follow with the dropwise addition of a fluoride source, such as triethylamine

tris(hydrofluoride) (Et₃N·3HF) (1.5 eq). The fluoride ion will open the bromonium ring at the

benzylic position.
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Allow the reaction to stir at 0°C for 1 hour and then warm to room temperature, monitoring

progress by TLC.

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure.

Purify the resulting crude bromofluoro intermediate via flash column chromatography.

Step 2: Conversion to (2-Bromo-1-fluoroethyl)benzene

This is a standard conversion of a hydroxyl group to a bromide, for which multiple methods

exist. The Appel reaction is a reliable choice.

Dissolve the purified 1-fluoro-2-phenylethanol (1.0 eq) and triphenylphosphine (PPh₃) (1.5

eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).[5]

Cool the solution to 0°C.

Slowly add a solution of carbon tetrabromide (CBr₄) or 1,2-dibromo-1,1,2,2-tetrachloroethane

(DBTCE) (1.5 eq) in DCM dropwise.[5]

Stir the reaction at 0°C for 15-30 minutes and then allow it to warm to room temperature.

Monitor the reaction by TLC until the starting material is consumed.

Concentrate the reaction mixture and purify directly by flash column chromatography on

silica gel to yield the final product, (2-Bromo-1-fluoroethyl)benzene.[5]

Synthesis Workflow Diagram
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Caption: Proposed two-step synthesis of (2-Bromo-1-fluoroethyl)benzene from styrene.

Chemical Reactivity and Synthetic Utility
The reactivity of (2-Bromo-1-fluoroethyl)benzene is dominated by the two halogen atoms,

which function as leaving groups in substitution and elimination reactions. The bromine atom is
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a significantly better leaving group than the fluorine atom.

Nucleophilic Substitution Reactions
Nucleophilic substitution will preferentially occur at the carbon bearing the bromine atom (C2).

Given that this is a secondary alkyl halide, the reaction can proceed via either an Sₙ1 or Sₙ2

mechanism, depending on the nucleophile and reaction conditions.[6]

Sₙ2 Pathway: Strong, unhindered nucleophiles (e.g., azide, cyanide, primary amines) will

favor a concerted Sₙ2 displacement of the bromide, leading to inversion of stereochemistry if

the starting material is chiral.[6]

Sₙ1 Pathway: Under solvolytic conditions with weak nucleophiles (e.g., water, alcohols), an

Sₙ1 mechanism may be competitive, proceeding through a secondary carbocation

intermediate.

Elimination Reactions
In the presence of a strong base, (2-Bromo-1-fluoroethyl)benzene can undergo elimination to

form fluorostyrene isomers. The mechanism can be either E2 or E1cb.

E2 Pathway: A strong, bulky base can abstract the benzylic proton (at C1) while the bromide

leaves simultaneously.

E1cb Pathway: Due to the acidity of the benzylic proton, an E1cb mechanism is highly

plausible. The base would first abstract the proton to form a resonance-stabilized benzylic

carbanion.[7] In a subsequent step, this carbanion would expel the bromide leaving group.

This pathway is often favored when the leaving group is poor or the proton is particularly

acidic, both conditions which apply here to varying degrees.[7]

Potential Applications in Synthesis
This molecule is a precursor to a variety of functionalized phenylethyl derivatives.

Pharmaceutical Intermediates: It can be used to introduce the unique 1-fluoro-2-phenylethyl

scaffold into potential drug candidates. Halogenated compounds are crucial building blocks

for active pharmaceutical ingredients (APIs), including antimicrobial agents, antidepressants,

and anti-inflammatory drugs.[8][9][10][11]
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Agrochemicals: Similar to other bromofluoroaromatic compounds, it could serve as an

intermediate in the synthesis of novel pesticides and herbicides.[4]

Materials Science: The incorporation of fluorine can enhance the thermal stability and

durability of polymers. This compound could be used to create specialized flame-retardant

polymers or coatings.[4][10]

Key Reactivity Pathways Diagram

(2-Bromo-1-fluoroethyl)benzene

Substitution Product
(Nu replaces Br)

  Nucleophile (e.g., N3⁻)
Sₙ2 Pathway  

Elimination Product
(Fluorostyrene)

  Strong Base (e.g., t-BuOK⁻)
E2 / E1cb Pathway  

Click to download full resolution via product page

Caption: Major reaction pathways for (2-Bromo-1-fluoroethyl)benzene.

Safety, Handling, and Storage
Specific safety data for (2-Bromo-1-fluoroethyl)benzene is not available. Therefore, a

conservative approach based on data from structurally similar compounds, such as

bromoethylbenzenes and other halogenated irritants, is mandatory.[12] The compound should

be treated as hazardous.

Hazard Classification (Anticipated)
The following hazards are anticipated based on analogous compounds.
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Hazard Class GHS Code Statement

Flammable Liquids H227 Combustible liquid.

Skin Corrosion/Irritation H315 Causes skin irritation.

Serious Eye Damage/Irritation H319 Causes serious eye irritation.

Specific Target Organ Toxicity H335
May cause respiratory

irritation.

Acute Oral Toxicity H302 Harmful if swallowed.[13]

Personal Protective Equipment (PPE) and Handling
Engineering Controls: Always handle this chemical in a certified chemical fume hood to avoid

inhalation of vapors.[14] Ensure an eyewash station and safety shower are readily

accessible.[15]

Eye/Face Protection: Wear chemical safety goggles and a face shield.[14]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

damage before each use and dispose of them properly after handling.[12]

Skin and Body Protection: Wear a flame-resistant lab coat, fully buttoned. Use a chemical-

resistant apron for transfers or procedures with a high splash risk.[12] Closed-toe shoes are

mandatory.

Handling: Avoid generating mists or vapors. Keep away from heat, sparks, open flames, and

hot surfaces.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[14]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[14]

Emergency and First Aid Procedures
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Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[14]

Skin Contact: Take off all contaminated clothing immediately. Rinse skin with plenty of soap

and water for at least 15 minutes. Seek medical attention if irritation persists.[14]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical

attention.[13]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Call a physician or poison control center immediately.[15]

Spill Cleanup Protocol
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Spill Occurs

Evacuate Area
Ensure Ventilation

Don Full PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
(Into a sealed waste container)

Decontaminate Area
(Wipe with solvent, then soap & water)

Dispose of Waste
(As hazardous material)

Document Spill
(Follow lab protocols)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Contact
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